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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
application of Diglycolic acid-d4. The information is compiled from various safety data sheets
and scientific literature to ensure a thorough understanding for professionals in research and
drug development.

Chemical and Physical Properties

Diglycolic acid-d4 is the deuterated form of diglycolic acid. The substitution of hydrogen with
deuterium is a powerful tool in metabolic research and quantitative analysis, providing a distinct
mass shift for mass spectrometry-based applications without significantly altering the chemical
properties of the molecule.
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Property Value Source(s)

Chemical Name Diglycolic-2,2,2',2'-d4 Acid [1]

2,2'-Oxydiacetic-d4 Acid, 3-
Synonyms . _ [1]
Oxapentanedioic-d4 Acid

CAS Number 1032504-39-4 [1]
Molecular Formula CaH2D40s [1]
Molecular Weight 138.11 g/mol [2]
Appearance White to off-white solid [1]
Melting Point 140 - 144 °C [3]
Solubility Soluble in water [3]
Storage Temperature Room temperature [1]

Toxicological Data

The toxicological profile of Diglycolic acid-d4 is considered to be similar to its non-deuterated
counterpart. Diglycolic acid is the primary toxic metabolite of diethylene glycol.[4]
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Hazard e e
o Statement GHS Classification Source(s)
Identification
Harmful if swallowed.
o The LD50 for the non-  Acute Toxicity, Oral
Acute Oral Toxicity ) [1].[5]
deuterated form in (Category 4)
rats is 500 mg/kg.
Skin o Skin Irritation
) o Causes skin irritation. [1],[6]
Corrosion/Irritation (Category 2)
Serious Eye Causes serious eye Eye Irritation (11061
Damage/Irritation irritation. (Category 2A) ’
Specific Target Organ ]
o ) May cause respiratory  STOT SE (Category
Toxicity (Single T [1],[6]
irritation. 3)
Exposure)

Carcinogenicity

Not classified as a
carcinogen by IARC
or ACGIH.

Not classified

[1]

Mutagenicity

No data available.

Not classified

[1]

Teratogenicity

No data available.

Not classified

[1]

Handling, Storage, and First Aid

Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel.
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Aspect

Recommendation

Source(s)

Handling

Avoid contact with skin and
eyes. Prevent dust formation.
Use in a well-ventilated area or
under a fume hood. Wash
hands thoroughly after
handling.

[11.[6]

Storage

Store in a tightly closed
container in a dry and well-
ventilated place at room

temperature.

[11.[6]

In case of Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek medical attention.

[11.[7]

In case of Skin Contact

Wash off with plenty of soap
and water. Remove
contaminated clothing. Seek
medical attention if irritation

persists.

[11.[7]

If Inhaled

Move person to fresh air. If not
breathing, give artificial
respiration. Seek medical

attention.

[11.[7]

If Swallowed

Rinse mouth with water. Do
NOT induce vomiting. Seek
medical attention.

[11.[7]

Metabolic Pathway and Toxicity Mechanism

Diglycolic acid is the nephrotoxic metabolite of diethylene glycol. Its toxicity stems from its

ability to induce mitochondrial dysfunction and chelate calcium. The following diagram
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illustrates the metabolic conversion of diethylene glycol to diglycolic acid and the subsequent
cellular toxicity pathway.

Click to download full resolution via product page

Metabolic pathway of diethylene glycol to diglycolic acid and its mechanism of toxicity.

Experimental Protocols

The following are detailed, plausible experimental protocols for the synthesis of Diglycolic
acid-d4 and its use in a quantitative analytical method. These are example protocols and may
require optimization for specific laboratory conditions.

Synthesis of Diglycolic Acid-d4

This protocol describes a plausible method for the synthesis of Diglycolic acid-d4 from
deuterated chloroacetic acid.

Materials:

e Chloroacetic acid-d2 (CICD2COOH)

e Sodium hydroxide (NaOH)

o Deuterium oxide (D20)

e Hydrochloric acid (HCI), concentrated

 Diethyl ether
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Anhydrous magnesium sulfate (MgSQOa)
Round-bottom flask with reflux condenser
Magnetic stirrer with heating plate
Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 10 g of sodium hydroxide in 100 mL of deuterium oxide.

Addition of Reactant: To the stirred solution, add 20 g of chloroacetic acid-d2 in small
portions. The reaction is exothermic, so the addition should be controlled to maintain a gentle
reflux.

Reflux: After the addition is complete, heat the mixture to reflux for 4 hours.

Acidification: Cool the reaction mixture to room temperature and then carefully acidify with
concentrated hydrochloric acid to a pH of approximately 1.

Extraction: Transfer the acidified solution to a separatory funnel and extract the product with
diethyl ether (3 x 100 mL).

Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium
sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

Purification: The resulting crude product can be recrystallized from hot water to yield pure
Diglycolic acid-d4 as a white crystalline solid.

Quantification of Diglycolic Acid in a Biological Matrix
using LC-MS/MS
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This protocol outlines a method for the quantification of diglycolic acid in a biological sample
(e.g., plasma) using Diglycolic acid-d4 as an internal standard.

Materials:

Biological matrix (e.g., human plasma)

 Diglycolic acid standard

» Diglycolic acid-d4 (internal standard)

e Acetonitrile, LC-MS grade

e Formic acid, LC-MS grade

o Water, LC-MS grade

e Microcentrifuge tubes

e Vortex mixer

e Centrifuge

e LC-MS/MS system with a C18 column

Procedure:

e Preparation of Standards and Internal Standard:

o Prepare a stock solution of diglycolic acid (1 mg/mL) in water.
o Prepare a stock solution of Diglycolic acid-d4 (1 mg/mL) in water.

o Prepare a series of calibration standards by spiking the diglycolic acid stock solution into
the blank biological matrix.

o Prepare a working internal standard solution of Diglycolic acid-d4 (e.g., 10 ug/mL) in
water.
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e Sample Preparation:

o

To 100 pL of plasma sample, calibration standard, or quality control sample in a
microcentrifuge tube, add 10 pL of the working internal standard solution (Diglycolic acid-
d4).

[e]

Add 400 pL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

o

[¢]

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

[¢]

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

[¢]

Reconstitute the residue in 100 pL of the mobile phase (e.g., 95:5 water:acetonitrile with
0.1% formic acid).

e LC-MS/MS Analysis:

o LC Conditions (Example):

= Column: C18, 2.1 x 100 mm, 1.8 ym

= Mobile Phase A: 0.1% Formic acid in water

= Mobile Phase B: 0.1% Formic acid in acetonitrile

» Flow Rate: 0.3 mL/min

» Injection Volume: 5 pL

» Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then
return to initial conditions.

o MS/MS Conditions (Example - Negative lon Mode):

= Monitor the following MRM transitions:
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= Diglycolic acid: Q1 133.0 -> Q3 89.0
» Diglycolic acid-d4: Q1 137.0 -> Q3 92.0
o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of diglycolic acid in the samples from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantitative analysis of diglycolic
acid using Diglycolic acid-d4 as an internal standard.
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Workflow for the quantitative analysis of diglycolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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